8-Methoxy-4,8-dimethylnonan-2-OL

• CAS RN: 51079-61-9
• Molecular Formula: C12H26O2
• Molecular Weight: 202.33 g/mol
• IUPAC Name: 8-methoxy-4,8-dimethylnonan-2-ol
• InChI: InChI=1S/C12H26O2/c1-10(9-11(2)13)7-6-8-12(3,4)14-5/h10-11,13H,6-9H2,1-5H3
• InChI Key: ZMSQOKKSBPRFDK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)OC)CC(C)O

Description

8-Methoxy-4,8-dimethylnonan-2-OL is a useful research compound. Its molecular formula is C12H26O2 and its molecular weight is 202.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 28 g. of methoxycitronellal in 50 ml. of ether is slowly added dropwise at -20° C. to -10° C. to a Grignard solution prepared from 5.35 g. of magnesium and 28.4 g. of methyl iodide in 100 ml. of diethyl ether. The mixture is then poured onto 100 ml. of ice-water, acidified with dilute aqueous sulfuric acid and extracted twice with diethyl ether. The extracts are washed with semi-saturated and saturated sodium chloride solution, dried over sodium sulfate and evaporated. By distillation in a high vacuum there is obtained pure 8-methoxy-4,8-dimethyl-2-nonanol of boiling point 103° C./0.8 mmHg; nD20 = 1.4451.